Cas no 2169142-09-8 (2-amino-4-{bicyclo2.2.1heptan-2-yl}-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-amino-4-{bicyclo2.2.1heptan-2-yl}-1H-pyrrole-3-carboxylic acid
• CAS No: 2169142-09-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6015216
• PubChem ID: 165521589
• Update Time: 2025-06-12

2-amino-4-{bicyclo2.2.1heptan-2-yl}-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-{bicyclo2.2.1heptan-2-yl}-1H-pyrrole-3-carboxylic acid
• EN300-1296739
• 2169142-09-8
• 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C12H16N2O2/c13-11-10(12(15)16)9(5-14-11)8-4-6-1-2-7(8)3-6/h5-8,14H,1-4,13H2,(H,15,16)
• InChI Key： GXLBPJSNJHNNOP-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)NC=C1C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-4-{bicyclo2.2.1heptan-2-yl}-1H-pyrrole-3-carboxylic acid

Introduction to 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid (CAS No. 2169142-09-8)

2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid (CAS No. 2169142-09-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid is characterized by a bicyclic heptane ring fused to a pyrrole core, with an amino group and a carboxylic acid moiety attached at specific positions. The presence of these functional groups imparts the compound with distinct chemical reactivity and biological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid has also shown promise as an antimicrobial agent. A study conducted by a team of researchers from the University of California, San Francisco, found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

In addition to its anti-inflammatory and antimicrobial activities, 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid has been investigated for its potential anticancer properties. Preliminary studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer effects involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression.

The synthesis of 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid has been optimized using modern synthetic techniques, ensuring high yields and purity levels suitable for pharmaceutical applications. The synthetic route typically involves the condensation of a bicyclic heptane derivative with a pyrrole precursor, followed by functional group modifications to introduce the amino and carboxylic acid moieties.

To further explore the therapeutic potential of 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to assess the compound's pharmacokinetic properties, tolerability, and therapeutic window in various disease models.

In conclusion, 2-amino-4-{bicyclo[2.2.1]heptan-2-yl}-1H-pyrrole-3-carboxylic acid (CAS No. 2169142-09-8) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases, microbial infections, and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry.